![molecular formula C5H7ClO3 B1654442 Propanoic acid, 3-chloro-2-methyl-3-oxo-, methyl ester CAS No. 23185-24-2](/img/structure/B1654442.png)
Propanoic acid, 3-chloro-2-methyl-3-oxo-, methyl ester
Overview
Description
Mechanism of Action
Target of Action
This compound is a synthetic reagent used in organic chemistry, and its targets would depend on the specific reaction it’s being used in .
Mode of Action
Methyl 3-chloro-2-methyl-3-oxopropanoate is known to react with certain compounds to yield specific products. For example, it reacts with 4-cyano-1,1′-biphenyl derivatives bearing ω-hydroxyalkyl substituents to yield liquid-crystalline linear malonates and cyanoacetates . The exact mode of action would depend on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
As a synthetic reagent, it’s used to facilitate specific chemical reactions rather than interact with biological systems .
Result of Action
The result of the action of methyl 3-chloro-2-methyl-3-oxopropanoate depends on the specific reaction it’s being used in. For instance, in reactions with 4-cyano-1,1′-biphenyl derivatives bearing ω-hydroxyalkyl substituents, it helps produce liquid-crystalline linear malonates and cyanoacetates .
Action Environment
The action, efficacy, and stability of methyl 3-chloro-2-methyl-3-oxopropanoate can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. It’s typically stored at 2-8°C to maintain its stability . The specific reaction conditions can also significantly impact its reactivity and the outcomes of the reactions it’s used in.
Advantages and Limitations for Lab Experiments
Methyl 3-chloro-2-methyl-3-oxobutanoate has several advantages for lab experiments, including its high yield and purity during synthesis, its stability under various reaction conditions, and its versatility as a starting material for the synthesis of various organic compounds. However, its limitations include its toxicity and potential hazards during handling and storage.
Future Directions
There are several future directions for the research and development of Methyl 3-chloro-2-methyl-3-oxobutanoate, including its use in the development of new synthetic methodologies, the synthesis of novel pharmaceutical and agrochemical compounds, and its potential as a reagent in catalytic reactions. Additionally, further research is needed to fully understand its mechanism of action and potential biological effects.
Conclusion:
Methyl 3-chloro-2-methyl-3-oxobutanoate is a versatile chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research and development of this compound can lead to the synthesis of novel organic compounds and the development of new synthetic methodologies.
Scientific Research Applications
Methyl 3-chloro-2-methyl-3-oxobutanoate has various scientific research applications, including its use as a starting material for the synthesis of pharmaceutical compounds, agrochemicals, and other organic compounds. It is also used in the development of new synthetic methodologies and as a reagent in organic synthesis.
Properties
IUPAC Name |
methyl 3-chloro-2-methyl-3-oxopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO3/c1-3(4(6)7)5(8)9-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWRCJIZVGNZKDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40462906 | |
Record name | Propanoic acid, 3-chloro-2-methyl-3-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40462906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23185-24-2 | |
Record name | Propanoic acid, 3-chloro-2-methyl-3-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40462906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-chloro-2-methyl-3-oxopropanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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